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Compound of Interest

Compound Name: AF 594 NHS ester

Cat. No.: B12364994 Get Quote

This in-depth guide provides researchers, scientists, and drug development professionals with

essential technical information and protocols for the effective storage, handling, and use of AF
594 NHS ester, a bright, photostable, and water-soluble fluorescent dye.

Introduction to AF 594 NHS Ester
AF 594 is a red-fluorescent dye belonging to the rhodamine class of dyes, with excitation and

emission maxima typically around 590 nm and 617 nm, respectively.[1][2][3] Its high

fluorescence quantum yield, photostability, and pH insensitivity in the range of 4 to 10 make it a

robust tool for fluorescent labeling.[1][4][5] The N-hydroxysuccinimidyl (NHS) ester functional

group is the most common reactive moiety for labeling primary amines, such as the ε-amino

groups of lysine residues on proteins, forming a stable and covalent amide bond.[6][7][8][9]

This reaction is efficient and specific under appropriate pH conditions, making AF 594 NHS
ester a popular choice for conjugating to proteins, antibodies, peptides, and amine-modified

oligonucleotides.[1][4][10]

Storage and Stability
Proper storage of AF 594 NHS ester is critical to maintain its reactivity. As an amine-reactive

compound, it is susceptible to degradation by moisture.

Solid Form: The lyophilized powder should be stored in a freezer at temperatures of -20°C or

colder (-5 to -30°C).[1][2][5][10][11] It is imperative to protect the vial from light and to keep it

desiccated to prevent hydrolysis of the NHS ester.[4][5][10][11] When stored correctly, the solid
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dye is stable for at least 3 to 12 months.[4][11] Before opening, the vial should be allowed to

equilibrate to room temperature to avoid moisture condensation.[12]

In Solution: Stock solutions of AF 594 NHS ester are significantly less stable than the solid

form. It is highly recommended to prepare solutions in high-quality, anhydrous

dimethylsulfoxide (DMSO) or dimethylformamide (DMF) immediately before use.[7][10][11]

Once reconstituted, the reactive dye solution is unstable, especially when exposed to moisture,

which causes hydrolysis of the NHS ester to the non-reactive free acid.[11] If storage of the

stock solution is unavoidable, it should be aliquoted into single-use volumes and stored at

-20°C for no more than two weeks, protected from light and moisture.[8][13] Avoid repeated

freeze-thaw cycles.[8][14]

Parameter Solid Form
Reconstituted Solution (in
Anhydrous DMSO/DMF)

Storage Temperature -20°C (or -5 to -30°C) -20°C

Light Protection Required (store in the dark) Required (store in the dark)

Moisture Protection Required (desiccate)

Required (use anhydrous

solvents, protect from

moisture)

Long-Term Stability 3-12 months

Not recommended; use

immediately. Can be stored for

up to 2 weeks.

Handling and Reconstitution
Due to its moisture sensitivity, specific handling procedures must be followed.

Equilibration: Always allow the vial of solid AF 594 NHS ester to warm to room temperature

before opening to prevent moisture condensation.[12]

Solvents: Use only high-quality, anhydrous DMSO or DMF to reconstitute the dye.[7][10][11]

Using solvents that are not amine-free can compromise the reaction.
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Stock Solution Preparation: A common practice is to prepare a 10 mM stock solution of the

dye in anhydrous DMSO or DMF.[7][8][14] This solution should be prepared fresh for each

conjugation experiment.

Experimental Protocols: Protein Labeling
The following is a generalized protocol for the conjugation of AF 594 NHS ester to a protein,

such as an antibody. Optimization of the dye-to-protein molar ratio may be necessary for

specific applications.[14]

Reagent Preparation
Protein Solution (Solution A):

Prepare the protein to be labeled at a concentration of 2-10 mg/mL in an amine-free buffer.

[7][12]

The optimal buffer is typically 0.05-0.1 M sodium borate or sodium carbonate at pH 8.3-

8.5.[6][7][12] Phosphate-buffered saline (PBS) at pH 7.2-7.5 can also be used, though the

reaction may be slower.[12][15]

Crucially, avoid buffers containing primary amines, such as Tris or glycine, as they will

compete with the protein for reaction with the NHS ester.[7][12] If the protein is in such a

buffer, it must be exchanged into a suitable labeling buffer via dialysis or gel filtration.[12]

Dye Stock Solution (Solution B):

Immediately before starting the conjugation, add the appropriate volume of anhydrous

DMSO or DMF to the vial of AF 594 NHS ester to create a 10 mM stock solution.[8][14]

Vortex briefly to ensure the dye is fully dissolved.[7]

Conjugation Reaction
Molar Ratio: The optimal molar ratio of dye to protein must be determined empirically. A good

starting point for optimization is a 10:1 to 15:1 ratio of dye to protein.[7][8]
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Reaction: While gently stirring or vortexing the protein solution, add the calculated volume of

the dye stock solution.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.[7] Some protocols suggest that longer incubation times (up to 18 hours) can increase

the degree of labeling.[7]

Parameter Recommended Condition

Reaction pH 7.0 - 9.0 (Optimal: 8.3 - 8.5)[1][4][6][9]

Reaction Buffer
Amine-free (e.g., Sodium Borate, Sodium

Carbonate, PBS)[7][12][15]

Starting Dye:Protein Molar Ratio 10:1 - 15:1[7][8]

Reaction Time 1 hour[7]

Reaction Temperature Room Temperature[7]

Purification of the Conjugate
After incubation, the unreacted, free dye must be separated from the labeled protein.

Quenching (Optional): The reaction can be stopped by adding an amine-containing buffer,

such as Tris-HCl or glycine, to a final concentration of 50-100 mM and incubating for 10-15

minutes.[7]

Purification: The most common method for purification is gel permeation chromatography

(e.g., using a Sephadex G-25 column).[8][10] The column should be equilibrated with a

suitable storage buffer for the protein (e.g., PBS). The labeled protein will typically elute first

as a colored band, followed by the smaller, unreacted dye molecules.[10] Dialysis can also

be used for purification.

Characterization
The degree of labeling (DOL), which is the average number of dye molecules per protein

molecule, should be determined. This is done by measuring the absorbance of the purified
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conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (~590 nm for

AF 594).

Visualized Workflows and Mechanisms
Signaling Pathways and Reaction Mechanisms
The fundamental reaction involves the nucleophilic attack of a primary amine from the protein

on the carbonyl carbon of the NHS ester, leading to the formation of a stable amide bond and

the release of N-hydroxysuccinimide.

Reactants

Products
Protein with Primary Amine (e.g., Lysine)

AF 594-Protein Conjugate (Stable Amide Bond)

Nucleophilic Attack

AF 594 NHS Ester

N-hydroxysuccinimide (Leaving Group)Release

Click to download full resolution via product page

Caption: Reaction of AF 594 NHS ester with a protein's primary amine.

Experimental Workflow
The overall process from preparation to the final purified product can be visualized as a clear,

sequential workflow.
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Prepare Protein in
Amine-Free Buffer (pH 8.3-8.5)

Combine Dye and Protein
(e.g., 10:1 molar ratio)

Prepare 10 mM AF 594 NHS Ester
in Anhydrous DMSO

Incubate 1 hr at RT
(Protect from Light)

Optional: Quench Reaction
(e.g., Tris buffer)

Purify Conjugate via
Gel Filtration (Sephadex G-25)

Collect Labeled Protein Fraction

Characterize (Degree of Labeling)

Click to download full resolution via product page

Caption: Standard workflow for labeling proteins with AF 594 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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